Cas no 1455037-17-8 (2-(1-methoxycyclopropyl)ethan-1-amine)

• Product Name: 2-(1-methoxycyclopropyl)ethan-1-amine
• CAS No: 1455037-17-8
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 4700852
• Update Time: 2025-06-11

2-(1-methoxycyclopropyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methoxycyclopropyl)ethanamine
• YHLYCMANPSWJNF-UHFFFAOYSA-N
• 2-(1-methoxycyclopropyl)ethan-1-amine

• Inchi： 1S/C6H13NO/c1-8-6(2-3-6)4-5-7/h2-5,7H2,1H3
• InChI Key： YHLYCMANPSWJNF-UHFFFAOYSA-N
• SMILES： O(C)C1(CCN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Topological Polar Surface Area: 35.2

Additional information on 2-(1-methoxycyclopropyl)ethan-1-amine

Professional Introduction to 2-(1-methoxycyclopropyl)ethan-1-amine (CAS No. 1455037-17-8)

2-(1-methoxycyclopropyl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1455037-17-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl moiety linked to an amine functional group, which makes it a promising candidate for further exploration in drug discovery and development. The structural uniqueness of this molecule, particularly the presence of a methoxy-substituted cyclopropyl ring, positions it as a potential scaffold for designing novel bioactive entities.

The structure of 2-(1-methoxycyclopropyl)ethan-1-amine exhibits a high degree of complexity, which is often leveraged in medicinal chemistry to modulate biological activity. The cyclopropyl group, being a small and rigid three-membered ring, can significantly influence the conformational flexibility and electronic properties of the molecule. This feature is particularly valuable in the design of enzyme inhibitors or receptor ligands, where precise spatial orientation and interaction with biological targets are critical. The methoxy group attached to the cyclopropyl ring further enhances the compound's potential by introducing polarity and hydrogen bonding capabilities, which can be exploited to improve binding affinity and selectivity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing cyclopropyl rings due to their unique chemical properties and biological activities. Studies have demonstrated that cyclopropane derivatives often exhibit potent interactions with biological targets, making them attractive for therapeutic applications. For instance, research has shown that cyclopropyl-containing molecules can act as scaffolds for developing antimicrobial, anti-inflammatory, and anticancer agents. The amine functional group in 2-(1-methoxycyclopropyl)ethan-1-amine further extends its versatility by allowing further derivatization and functionalization, enabling chemists to tailor its properties for specific biological outcomes.

One of the most compelling aspects of 2-(1-methoxycyclopropyl)ethan-1-amine is its potential as a building block for drug discovery. The combination of the cyclopropyl ring and the amine group provides a rich chemical space for designing molecules with tailored pharmacokinetic profiles. For example, modifications at the amine nitrogen can introduce basicity or acidity, influencing solubility and membrane permeability. Similarly, variations around the cyclopropyl ring can fine-tune steric hindrance and electronic distribution, optimizing interactions with biological targets. These features make this compound a valuable asset in medicinal chemistry libraries and screening campaigns.

Recent advancements in computational chemistry have further enhanced our ability to explore the pharmacological potential of 2-(1-methoxycyclopropyl)ethan-1-amine. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets such as enzymes or receptors at an atomic level. These predictions are crucial for guiding experimental efforts and reducing the time required to identify lead compounds for drug development. Additionally, virtual screening methods enable high-throughput evaluation of large libraries of compounds, including derivatives of 2-(1-methoxycyclopropyl)ethan-1-amine, against various biological targets.

The synthesis of 2-(1-methoxycyclopropyl)ethan-1-amine presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring is known to be sensitive to various reaction conditions, requiring careful optimization to prevent decomposition or rearrangement. However, recent methodologies have improved our ability to handle these sensitive structures more effectively. For instance, transition-metal-catalyzed reactions have emerged as powerful tools for constructing complex cyclopropane derivatives with high selectivity and yield. These advances have opened new avenues for accessing novel analogs of 2-(1-methoxycyclopropyl)ethan-1-amine and exploring its full synthetic potential.

In conclusion,2-(1-methoxycyclopropyl)ethan-1-amine (CAS No. 1455037-17-8) represents a fascinating molecule with significant implications for pharmaceutical research. Its unique structural features—particularly the methoxy-substituted cyclopropyl ring—make it a promising candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.